Cas no 126865-11-0 (1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-)

• Product Name: 1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-
• CAS No: 126865-11-0
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 1220728
• Update Time: 2024-08-05

1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2(3H)-one, 5-amino-3-(2,3-dihydroxypropyl)-

• Inchi： 1S/C5H9N3O3S/c6-4-7-8(5(11)12-4)1-3(10)2-9/h3,9-10H,1-2H2,(H2,6,7)
• InChI Key： CLDZAJJGIQWRRD-UHFFFAOYSA-N
• SMILES： S1C(N)=NN(CC(O)CO)C1=O

Computed Properties

• Exact Mass: 191.03657

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 442.3±55.0 °C(Predicted)
• PSA: 99.15
• pka: 13.57±0.20(Predicted)